Cas no 934980-79-7 (2-(3-Bromophenyl)butanoic acid)

2-(3-Bromophenyl)butanoic acid structure
934980-79-7 structure
Product Name:2-(3-Bromophenyl)butanoic acid
CAS No:934980-79-7
MF:C10H11BrO2
MW:243.097142457962
CID:4797498
PubChem ID:18989354
Update Time:2023-08-17

2-(3-Bromophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-bromophenyl)butanoic acid
    • 2-(3-Bromophenyl)butanoic acid
    • Inchi: 1S/C10H11BrO2/c1-2-9(10(12)13)7-4-3-5-8(11)6-7/h3-6,9H,2H2,1H3,(H,12,13)
    • InChI Key: HCRPFUQKLXWVGI-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C(=O)O)CC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3

2-(3-Bromophenyl)butanoic acid Pricemore >>

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